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Compound of Interest

Compound Name: 2,2,3-Tribromobutane

Cat. No.: B1584313 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2,2,3-Tribromobutane (CAS No. 62127-

47-3) is readily available. The following guidance is based on the safety data for the structurally

similar compounds 2,3-Dibromobutane and 2-Bromobutane. Researchers should handle 2,2,3-
Tribromobutane with extreme caution and assume it may have similar or greater hazards. All

laboratory activities should be preceded by a thorough risk assessment.

Assumed Hazard Profile
Based on analogous compounds, 2,2,3-Tribromobutane is anticipated to be a hazardous

substance. The primary concerns include:

Acute Toxicity: Harmful if swallowed or in contact with skin.

Skin Corrosion/Irritation: Causes skin irritation.

Eye Damage/Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation if inhaled.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the

recommended PPE for handling 2,2,3-Tribromobutane.
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Protection Type Specification Purpose

Eye and Face Protection

Safety glasses with side-

shields or chemical goggles. A

face shield may be required for

splash hazards.

Protects against splashes and

airborne particles that can

cause serious eye damage.

Skin Protection

Chemically resistant gloves

(e.g., nitrile, neoprene). A lab

coat or protective suit is

mandatory.

Prevents skin contact, which

may cause irritation or burns.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

with appropriate cartridges

may be necessary if ventilation

is inadequate or for spill

response.

Protects against inhalation of

vapors or mists which can

cause respiratory tract

irritation.

Emergency First-Aid Procedures
Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air and keep them

at rest in a comfortable breathing position. Seek

medical attention if symptoms persist.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and wash it before reuse. If skin

irritation occurs, get medical advice/attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Ingestion
Clean the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Procedure Steps

Spill Response

1. Ensure adequate ventilation and wear

appropriate PPE. 2. Absorb the spill with an inert

absorbent material (e.g., sand, silica gel). 3.

Collect the absorbed material into a suitable,

closed container for disposal. 4. Clean the spill

area thoroughly.

Waste Disposal

1. Dispose of 2,2,3-Tribromobutane and any

contaminated materials in accordance with

local, state, and federal regulations. 2. All waste

materials should be sent to an approved waste

disposal plant.[2][3] 3. Do not dispose of it down

the drain or into the environment.
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Experimental Workflow
The following diagram outlines the logical workflow for the safe handling and disposal of 2,2,3-
Tribromobutane.
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Workflow for Handling 2,2,3-Tribromobutane
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Safe handling and disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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